Cas no 59961-18-1 (1H-2-Benzothiopyran-4(3H)-one, oxime)

• Product Name: 1H-2-Benzothiopyran-4(3H)-one, oxime
• CAS No: 59961-18-1
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 1622666
• PubChem ID: 849501
• Update Time: 2025-04-21

1H-2-Benzothiopyran-4(3H)-one, oxime Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyran-4(3H)-one, oxime
• N-(1H-isothiochromen-4-ylidene)hydroxylamine
• 2-isothiochroman-4-one oxime
• Isothiochroman-4-on-oxim
• 59961-18-1
• DTXSID70357295

• Inchi： 1S/C9H9NOS/c11-10-9-6-12-5-7-3-1-2-4-8(7)9/h1-4,11H,5-6H2
• InChI Key： AXHKOOVWXLLLFD-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC=CC=2C1)=NO

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.89000
• LogP: 2.11170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes